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Compound of Interest

Compound Name: Lilial

Cat. No.: B1675391 Get Quote

Essential Safety and Handling Guide for Lilial
This guide provides immediate, essential safety protocols and logistical information for handling

Lilial (also known as Butylphenyl methylpropional or p-BMHCA) in a laboratory setting.

Adherence to these procedures is critical for ensuring the safety of all personnel.

Understanding the Hazards
Lilial is a synthetic fragrance ingredient classified with several significant health hazards. Due

to its classification as a substance with potential reproductive toxicity (CMR 1B), its use in

cosmetics has been banned in the European Union and the United Kingdom.[1][2][3][4] It is

crucial to handle this chemical with appropriate caution.

Table 1: Hazard Classification for Lilial
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.[5]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Skin Sensitization Category 1/1B
H317: May cause an allergic

skin reaction.

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation.

Reproductive Toxicity Category 1B/2
H361: Suspected of damaging

fertility or the unborn child.

Hazardous to the Aquatic

Environment
Chronic 2/3

H411/H412: Toxic/Harmful to

aquatic life with long lasting

effects.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against exposure. All personnel must wear

the following PPE when handling Lilial.

Table 2: Required Personal Protective Equipment (PPE) for Handling Lilial
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Protects against skin irritation

and sensitization. Since

specific breakthrough time

data for Lilial is not readily

available, it is recommended to

use gloves suitable for

aldehydes and to change them

immediately after

contamination or regular

intervals. For splash

protection, disposable nitrile

gloves are acceptable but

must be replaced promptly

upon contact.

Eye & Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and irritation.

Skin & Body Protection Standard laboratory coat.

Protects skin and personal

clothing from contamination.

Impervious clothing is

recommended for larger

quantities.

Respiratory Protection
Not required with adequate

ventilation.

Use a NIOSH-approved

respirator if ventilation is

insufficient to control vapor

inhalation or during aerosol

generation.

Safe Handling and Operational Plan
All manipulations involving Lilial must be conducted in a well-ventilated area, preferably within

a certified chemical fume hood.

Step-by-Step Handling Procedure:
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Preparation:

Ensure the work area (chemical fume hood) is clean and uncluttered.

Verify that an eye wash station and safety shower are accessible.

Don all required PPE as specified in Table 2.

Handling:

Avoid direct contact with skin and eyes.

Do not inhale vapors or mists.

Keep the container tightly closed when not in use.

Do not eat, drink, or smoke in the handling area.

Storage:

Store in the original, tightly sealed container in a cool, dry place away from light and heat.

Store away from incompatible materials and sources of ignition.

Spill Management:

For small spills, contain the spillage immediately using a non-combustible absorbent

material (e.g., sand, earth, vermiculite).

Collect the absorbed material and place it into a suitable, sealed container for disposal.

Avoid allowing the substance to enter drains or waterways.

First Aid:

If on skin: Wash immediately with plenty of soap and water. If skin irritation or a rash

occurs, seek medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth. Do NOT

induce vomiting.

If inhaled: Move the person to fresh air and keep them comfortable for breathing.

Disposal Plan
All Lilial waste, including contaminated absorbent materials and empty containers, must be

treated as hazardous waste.

Waste Collection: Collect all chemical waste in sealed, properly labeled containers.

Disposal Route: Dispose of contents and container in accordance with all local, state, and

federal environmental regulations. Do not release into the environment.

Workflow for Safe Handling of Lilial
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1. Preparation

2. Handling & Storage

3. Post-Handling

4. Emergency Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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